Cas no 10462-54-1 (1,3-Benzenediol, 2-(phenylazo)-)

1,3-Benzenediol, 2-(phenylazo)- structure
10462-54-1 structure
Product Name:1,3-Benzenediol, 2-(phenylazo)-
CAS No:10462-54-1
MF:C12H10N2O2
MW:214.220002651215
CID:1144279
PubChem ID:135740069
Update Time:2025-04-20

1,3-Benzenediol, 2-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2-(phenylazo)-
    • 5-hydroxy-6-(phenylhydrazinylidene)cyclohexa-2,4-dien-1-one
    • 10462-54-1
    • 2-(Phenyldiazenyl)benzene-1,3-diol
    • DTXSID70706345
    • 5-Hydroxy-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one
    • Benzolazoresorcin
    • SCHEMBL3487440
    • Inchi: 1S/C12H10N2O2/c15-10-7-4-8-11(16)12(10)14-13-9-5-2-1-3-6-9/h1-8,15-16H/b14-13+
    • InChI Key: CUXLQCCNKWXRBU-BUHFOSPRSA-N
    • SMILES: OC1C=CC=C(C=1/N=N/C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 214.074227566g/mol
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 61.69000
  • LogP: 2.10830
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